Cas no 1219956-80-5 (2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride)

• Product Name: 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride
• CAS No: 1219956-80-5
• MF: C₁₃H₂₄ClNO₃
• MW: 277.787563323975
• CID: 1070357
• PubChem ID: 53408775
• Update Time: 2025-11-02

2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride
• 2-piperidin-4-ylethyl oxane-4-carboxylate;hydrochloride
• 1219956-80-5
• 2-(Piperidin-4-yl)ethyltetrahydro-2H-pyran-4-carboxylatehydrochloride
• A909795
• AKOS015848804
• 2-(Piperidin-4-yl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride

• MDL： MFCD13559746
• Inchi： 1S/C13H23NO3.ClH/c15-13(12-4-8-16-9-5-12)17-10-3-11-1-6-14-7-2-11;/h11-12,14H,1-10H2;1H
• InChI Key： RSRPGIPRKLUWEC-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CCOCC1)=O)CCC1CCNCC1

Computed Properties

• Exact Mass: 277.1444713g/mol
• Monoisotopic Mass: 277.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride

Comprehensive Overview of 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride (CAS No. 1219956-80-5)

2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride (CAS No. 1219956-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is widely studied for its potential applications in drug discovery and development. Its unique molecular structure, combining a tetrahydro-2H-pyran ring with a piperidinyl moiety, makes it a valuable intermediate in synthetic chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, which is crucial for laboratory and industrial applications. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents. Given the rising demand for small molecule drugs and targeted therapies, 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride is increasingly relevant in modern medicinal chemistry.

One of the key reasons for the growing interest in this compound is its potential use in central nervous system (CNS) drug development. The piperidine scaffold is a common feature in many CNS-active drugs, and modifications like those seen in 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride can lead to improved pharmacokinetic properties. This aligns with current trends in neuroscience research, where there is a strong focus on developing safer and more effective treatments for neurological disorders.

From a synthetic chemistry perspective, the compound’s tetrahydro-2H-pyran-4-carboxylate group offers versatility in further chemical modifications. This flexibility is highly valued in high-throughput screening and combinatorial chemistry, where rapid generation of diverse molecular libraries is essential. As the pharmaceutical industry continues to embrace AI-driven drug discovery, compounds like 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride are likely to play a pivotal role in accelerating the identification of lead candidates.

In addition to its pharmaceutical applications, this compound is also explored in material science and catalysis. Its structural features make it a potential candidate for designing novel ligands or catalysts in asymmetric synthesis. With the increasing emphasis on green chemistry and sustainable practices, researchers are investigating how such compounds can contribute to more efficient and environmentally friendly chemical processes.

The market for 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride is expected to grow steadily, driven by advancements in drug discovery technologies and the expanding pharmaceutical pipeline. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the demands of academic and industrial researchers. Its CAS No. 1219956-80-5 serves as a unique identifier, ensuring precise sourcing and quality control.

For researchers and manufacturers, understanding the physicochemical properties of this compound is essential. Its molecular weight, solubility, and stability under various conditions are critical parameters for its successful application. Additionally, proper storage and handling protocols must be followed to maintain its integrity and performance in experimental settings.

In summary, 2-(4-Piperidinyl)ethyl tetrahydro-2H-pyran-4-carboxylate hydrochloride (CAS No. 1219956-80-5) represents a promising compound with diverse applications in pharmaceutical research, material science, and catalysis. Its unique structural attributes and compatibility with modern drug discovery approaches make it a valuable asset for scientists and industry professionals alike. As research continues to uncover new possibilities, this compound is poised to remain a focal point in innovative chemical and therapeutic developments.